Cas no 1510148-27-2 (2-bromo-3-chloro-5-methylbenzoic acid)

• Product Name: 2-bromo-3-chloro-5-methylbenzoic acid
• CAS No: 1510148-27-2
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 5180640
• PubChem ID: 81445416
• Update Time: 2025-05-19

2-bromo-3-chloro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-chloro-5-methylbenzoic acid

• Inchi： 1S/C8H6BrClO2/c1-4-2-5(8(11)12)7(9)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： IZEXNTPURSSBRJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC(Cl)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-3-chloro-5-methylbenzoic acid

Comprehensive Guide to 2-Bromo-3-chloro-5-methylbenzoic acid (CAS 1510148-27-2): Properties, Applications, and Industry Insights

2-Bromo-3-chloro-5-methylbenzoic acid (CAS 1510148-27-2) is a halogenated aromatic carboxylic acid with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on a methylbenzoic acid backbone, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for constructing complex molecules, particularly in drug discovery and material science. Researchers often search for "2-bromo-3-chloro-5-methylbenzoic acid synthesis" or "CAS 1510148-27-2 applications," reflecting growing interest in its synthetic utility.

The compound's molecular formula, C₈H₆BrClO₂, highlights its halogen-rich composition, which enhances reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Recent trends in green chemistry have spurred investigations into eco-friendly derivatization methods for such intermediates, addressing queries like "sustainable synthesis of halogenated benzoic acids." The methyl group at the 5-position further modulates electronic properties, making it a subject of computational chemistry studies predicting "substituent effects on benzoic acid reactivity."

Analytical characterization of CAS 1510148-27-2 typically involves HPLC purity analysis, NMR spectroscopy (notably ¹³C NMR chemical shifts at 120-150 ppm for aromatic carbons), and mass spectrometry (expected m/z 248-250 for [M+H]⁺). These techniques answer frequent search terms such as "2-bromo-3-chloro-5-methylbenzoic acid NMR data" and "MSDS for halogenated benzoic acids." The compound's crystalline form exhibits moderate solubility in polar aprotic solvents—a property frequently explored in "solubility enhancement strategies for drug intermediates" research.

Industrial applications leverage this compound's ability to undergo regioselective functionalization, particularly in developing non-steroidal anti-inflammatory drug (NSAID) precursors. Patent analyses reveal its use in creating biaryl ether scaffolds, addressing trending topics like "privileged structures in medicinal chemistry." The meta-substitution pattern also makes it valuable for designing liquid crystal materials, aligning with searches for "halogenated aromatics in optoelectronics."

Storage recommendations for 2-bromo-3-chloro-5-methylbenzoic acid emphasize protection from light and moisture, with stability data showing decomposition temperatures above 200°C. These parameters respond to practical queries like "handling halogenated carboxylic acids" and "shelf life of aromatic acid intermediates." Recent publications highlight its role in metal-organic framework (MOF) synthesis, tapping into the booming interest in "porous materials for gas storage."

Emerging research explores enzymatic carboxylation of its bromochlorotoluene precursor—a nod to the "biocatalysis in fine chemicals" trend. The compound's logP value (~2.8) makes it a case study for "lipophilicity optimization in drug design," while its IR spectrum (characteristic C=O stretch at 1680 cm^-1) aids in "vibrational spectroscopy of halogenated compounds" education. These facets demonstrate how CAS 1510148-27-2 bridges fundamental chemistry and cutting-edge applications.